Cas no 88295-55-0 (7-Octen-2-ol, 2-methyl-)

7-Octen-2-ol, 2-methyl- structure
7-Octen-2-ol, 2-methyl- structure
Product Name:7-Octen-2-ol, 2-methyl-
CAS No:88295-55-0
MF:C9H18O
MW:142.238623142242
CID:638506
PubChem ID:13283654
Update Time:2025-04-19

7-Octen-2-ol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Octen-2-ol, 2-methyl-
    • 2-methyloct-7-en-2-ol
    • 2-methyl-7-octen-2-ol
    • DTXSID90534602
    • SCHEMBL22366994
    • 88295-55-0
    • Inchi: 1S/C9H18O/c1-4-5-6-7-8-9(2,3)10/h4,10H,1,5-8H2,2-3H3
    • InChI Key: BDJFCIOMKXVJJM-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CCCCC=C

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų
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